Cas no 862421-89-4 ((E)-N-{(tert-butoxy)carbonylimino}(tert-butoxy)formamide)

• Product Name: (E)-N-{(tert-butoxy)carbonylimino}(tert-butoxy)formamide
• CAS No: 862421-89-4
• MF: C₁₀H₁₈N₂O₄
• MW: 230.261
• MDL: MFCD00015001
• CID: 4531575
• PubChem ID: 6034084
• Update Time: 2025-11-01

(E)-N-{(tert-butoxy)carbonylimino}(tert-butoxy)formamide Chemical and Physical Properties

Names and Identifiers

• 1,2-Diazenedicarboxylic acid, 1,2-bis(1,1-dimethylethyl) ester, (1E)-
• (E)-N-{(tert-butoxy)carbonylimino}(tert-butoxy)formamide

• MDL： MFCD00015001
• Inchi： InChI=1S/C10H18N2O4/c1-9(2,3)15-7(13)11-12-8(14)16-10(4,5)6/h1-6H3/b12-11+
• InChI Key： QKSQWQOAUQFORH-VAWYXSNFSA-N
• SMILES： CC(C)(C)OC(=O)/N=N/C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6

Additional information on (E)-N-{(tert-butoxy)carbonylimino}(tert-butoxy)formamide

Comprehensive Overview of (E)-N-{(tert-butoxy)carbonylimino}(tert-butoxy)formamide (CAS No. 862421-89-4)

The compound (E)-N-{(tert-butoxy)carbonylimino}(tert-butoxy)formamide, identified by its CAS No. 862421-89-4, is a specialized organic molecule with significant applications in pharmaceutical and chemical synthesis. This compound belongs to the class of tert-butoxycarbonyl (Boc) protected imines, which are widely utilized in peptide synthesis and drug development. Its unique structure, featuring dual tert-butoxy groups, enhances its stability and reactivity, making it a valuable intermediate in modern organic chemistry.

In recent years, the demand for Boc-protected compounds like (E)-N-{(tert-butoxy)carbonylimino}(tert-butoxy)formamide has surged due to their role in the synthesis of complex molecules. Researchers and pharmaceutical companies are increasingly focusing on green chemistry and sustainable synthesis methods, where this compound plays a pivotal role. Its ability to facilitate selective reactions while minimizing waste aligns with the global push toward environmentally friendly chemical processes.

One of the most frequently searched questions in the field is: "What are the applications of Boc-protected imines in drug discovery?" The answer lies in the versatility of (E)-N-{(tert-butoxy)carbonylimino}(tert-butoxy)formamide. It serves as a key building block for peptide coupling, heterocycle formation, and the synthesis of bioactive molecules. Its stability under acidic conditions makes it ideal for stepwise synthesis, a critical requirement in the development of new therapeutics.

Another trending topic in the scientific community is the use of AI-driven drug design. Compounds like (E)-N-{(tert-butoxy)carbonylimino}(tert-butoxy)formamide are often highlighted in computational chemistry studies due to their predictable reactivity and compatibility with machine learning algorithms. Researchers are leveraging in silico modeling to optimize the use of such intermediates, reducing trial-and-error in the lab and accelerating the drug development timeline.

The synthesis and handling of (E)-N-{(tert-butoxy)carbonylimino}(tert-butoxy)formamide require adherence to stringent quality control protocols. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and consistency. These measures are critical for meeting regulatory standards in the pharmaceutical industry, where even minor impurities can impact the efficacy and safety of final products.

As the scientific community continues to explore novel synthetic routes and catalysts, the relevance of (E)-N-{(tert-butoxy)carbonylimino}(tert-butoxy)formamide is expected to grow. Its compatibility with transition metal catalysts and organocatalysts opens doors to innovative applications in asymmetric synthesis and chiral molecule production. These advancements are particularly relevant in the context of personalized medicine, where tailored therapeutics are in high demand.

In conclusion, (E)-N-{(tert-butoxy)carbonylimino}(tert-butoxy)formamide (CAS No. 862421-89-4) stands as a cornerstone in modern synthetic chemistry. Its multifaceted applications, from drug discovery to green chemistry, underscore its importance in both academic and industrial settings. As research progresses, this compound will undoubtedly remain at the forefront of innovative chemical solutions, addressing the evolving needs of science and technology.